2-hydroxy-5-[(5Z)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-hydroxy-5-[(5Z)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid is a useful research compound. Its molecular formula is C17H11NO5S2 and its molecular weight is 373.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Activities
Research on related thiazolidin compounds has indicated their potential in antibacterial and antifungal applications. Patel and Patel (2010) synthesized various thiazolidin compounds and evaluated their antibacterial and antifungal activities, demonstrating their significance in this area (Patel & Patel, 2010).
Antitumor Activity
Some derivatives of thiazolidin have been studied for their antitumor properties. Horishny and Matiychuk (2021) synthesized esters and amides of thiazolidin-3-yl derivatives and found moderate antitumor activity against various human cancer cell lines (Horishny & Matiychuk, 2021).
Green Chemistry Applications
The synthesis of thiazolidin-3-yl derivatives aligns with green chemistry principles, indicating an environmentally friendly approach. Horishny and Matiychuk (2020) demonstrated this by synthesizing N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl) benzamides in water, a "green" solvent, with nearly quantitative yields (Horishny & Matiychuk, 2020).
Receptor Agonist Research
Compounds similar to 2-hydroxy-5-[(5Z)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid have been explored for their potential as receptor agonists. Neetoo-Isseljee et al. (2013) identified and characterized novel GPR35 agonists, contributing to the understanding of GPR35's physiological role (Neetoo-Isseljee et al., 2013).
Mechanism of Action
Target of Action
The primary target of this compound is the KCa1.1 channel . This channel is a type of potassium channel that plays a crucial role in maintaining the resting potential and repolarization phase of action potentials in excitable cells .
Mode of Action
The compound binds spontaneously and with high affinity to the KCa1.1 channel . This interaction can modulate the activity of the channel, influencing the flow of potassium ions across the cell membrane .
Biochemical Pathways
Given its interaction with the kca11 channel, it likely influences pathways related to cellular excitability and signal transduction .
Result of Action
The compound’s interaction with the KCa1.1 channel can alter cellular excitability, potentially influencing a variety of cellular processes .
properties
IUPAC Name |
2-hydroxy-5-[(5Z)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11NO5S2/c19-11-3-1-2-9(6-11)7-14-15(21)18(17(24)25-14)10-4-5-13(20)12(8-10)16(22)23/h1-8,19-20H,(H,22,23)/b14-7- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCMWPBAOVYUENA-AUWJEWJLSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C=C2C(=O)N(C(=S)S2)C3=CC(=C(C=C3)O)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)O)/C=C\2/C(=O)N(C(=S)S2)C3=CC(=C(C=C3)O)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11NO5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.